N-Ethyl-2-(ethylamino)acetamide hydrochloride
Overview
Description
“N-Ethyl-2-(ethylamino)acetamide hydrochloride” is a chemical compound with the CAS Number: 1225040-14-1 . It has a molecular weight of 166.65 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “N-Ethyl-2-(ethylamino)acetamide hydrochloride” is1S/C6H14N2O.ClH/c1-3-7-5-6(9)8-4-2;/h7H,3-5H2,1-2H3,(H,8,9);1H . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
“N-Ethyl-2-(ethylamino)acetamide hydrochloride” is a powder that is stored at room temperature . It has a melting point of 179-180°C .Scientific Research Applications
Life Sciences Research
N-Ethyl-2-(ethylamino)acetamide hydrochloride: is utilized in life sciences research, particularly in molecular biology and biochemistry. It serves as a building block in the synthesis of more complex compounds used in the study of biological systems. Its properties make it suitable for creating analogs of bioactive molecules, aiding in the understanding of molecular interactions within cells .
Material Science
In material science, this compound finds application in the development of new materials with potential industrial uses. It can be involved in the synthesis of polymers or as a modifier to alter the properties of existing materials, such as increasing thermal stability or enhancing electrical conductivity .
Chemical Synthesis
N-Ethyl-2-(ethylamino)acetamide hydrochloride: is a valuable reagent in chemical synthesis. It’s used to introduce the ethylamino functional group into target molecules, which can significantly alter the chemical and physical properties of these molecules, making it a versatile tool for synthetic chemists .
Chromatography
This compound can be used in chromatography as a standard or a derivative-forming agent for the analysis of various substances. Its well-defined properties allow for its use in calibrating equipment and validating methods in analytical chemistry .
Pharmaceutical Research
The compound is of interest in pharmaceutical research for drug design and discovery. It could be a precursor or an intermediate in the synthesis of potential therapeutic agents, especially in the development of drugs targeting neurological pathways, given its structural similarity to neurotransmitters .
Safety and Hazards
properties
IUPAC Name |
N-ethyl-2-(ethylamino)acetamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2O.ClH/c1-3-7-5-6(9)8-4-2;/h7H,3-5H2,1-2H3,(H,8,9);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXMMUCQUGHSJSJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC(=O)NCC.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Ethyl-2-(ethylamino)acetamide hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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